Cas no 26254-15-9 (1H-1,2,4-Triazole, 5-(chloromethyl)-1-methyl-3-phenyl-)

• Product Name: 1H-1,2,4-Triazole, 5-(chloromethyl)-1-methyl-3-phenyl-
• CAS No: 26254-15-9
• MF: C₁₀H₁₀ClN₃
• MW: 207.659500598907
• CID: 1426256
• Update Time: 2025-06-13

1H-1,2,4-Triazole, 5-(chloromethyl)-1-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 5-(chloromethyl)-1-methyl-3-phenyl-

• Inchi： 1S/C10H10ClN3/c1-14-9(7-11)12-10(13-14)8-5-3-2-4-6-8/h2-6H,7H2,1H3
• InChI Key： ULWGBSWRGPGVFF-UHFFFAOYSA-N
• SMILES： N1(C)C(CCl)=NC(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 207.0565

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 373.7±44.0 °C(Predicted)
• PSA: 30.71
• pka: 2.03±0.10(Predicted)

Additional information on 1H-1,2,4-Triazole, 5-(chloromethyl)-1-methyl-3-phenyl-

Comprehensive Overview of 1H-1,2,4-Triazole, 5-(chloromethyl)-1-methyl-3-phenyl- (CAS No. 26254-15-9)

The compound 1H-1,2,4-Triazole, 5-(chloromethyl)-1-methyl-3-phenyl-, identified by its CAS No. 26254-15-9, is a specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. Its unique structural features, including the presence of a triazole ring and a chloromethyl group, make it a versatile intermediate for synthesizing more complex molecules. Researchers and industries are increasingly exploring its potential applications, particularly in the development of novel pharmaceuticals and advanced materials.

One of the key reasons for the growing interest in 1H-1,2,4-Triazole, 5-(chloromethyl)-1-methyl-3-phenyl- is its role as a building block in drug discovery. The triazole moiety is known for its bioisosteric properties, which can enhance the pharmacokinetic profiles of drug candidates. This compound is often utilized in the synthesis of antifungal, antibacterial, and antiviral agents, aligning with the current global focus on combating infectious diseases. Its structural adaptability allows for modifications that can target specific biological pathways, making it a valuable asset in modern pharmacology.

In addition to its pharmaceutical applications, CAS No. 26254-15-9 is also relevant in the agrochemical sector. The chloromethyl group in its structure provides a reactive site for further functionalization, enabling the creation of pesticides and herbicides with improved efficacy and environmental safety. As sustainable agriculture becomes a priority, the demand for such innovative compounds is expected to rise, driving further research into their synthesis and optimization.

From a material science perspective, 1H-1,2,4-Triazole, 5-(chloromethyl)-1-methyl-3-phenyl- is being investigated for its potential in polymer chemistry and coatings. The triazole ring can contribute to the thermal stability and mechanical strength of polymers, making them suitable for high-performance applications. This aligns with the increasing demand for advanced materials in industries such as aerospace, electronics, and automotive, where durability and efficiency are paramount.

The synthesis and characterization of CAS No. 26254-15-9 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods ensure the purity and consistency of the compound, which is critical for its successful application in various fields. Researchers are also exploring greener synthetic routes to produce this compound, reflecting the broader trend toward sustainable and eco-friendly chemical processes.

Given its multifaceted applications, 1H-1,2,4-Triazole, 5-(chloromethyl)-1-methyl-3-phenyl- is a subject of ongoing research and development. Its potential to address some of the most pressing challenges in healthcare, agriculture, and technology makes it a compound of significant scientific and industrial value. As innovation continues to drive these sectors, the relevance of this molecule is likely to grow, offering new opportunities for advancement and discovery.